Cas no 1824313-02-1 (2-benzyloxycyclobutanol)

• Product Name: 2-benzyloxycyclobutanol
• CAS No: 1824313-02-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD09908030
• CID: 5241022
• PubChem ID: 76221043
• Update Time: 2026-03-08

2-benzyloxycyclobutanol Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)cyclobutan-1-ol
• 2-benzyloxycyclobutanol

• MDL： MFCD09908030
• Inchi： 1S/C11H14O2/c12-10-6-7-11(10)13-8-9-4-2-1-3-5-9/h1-5,10-12H,6-8H2
• InChI Key： CGOHFDBJVNRTHG-UHFFFAOYSA-N
• SMILES： C1(O)CCC1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 178.099
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Additional information on 2-benzyloxycyclobutanol

Comprehensive Overview of 2-Benzyloxycyclobutanol (CAS No. 1824313-02-1): Properties, Applications, and Industry Insights

2-Benzyloxycyclobutanol (CAS No. 1824313-02-1) is a specialized organic compound gaining traction in pharmaceutical and fine chemical research. This cyclobutane derivative, featuring a benzyl ether functional group, exhibits unique reactivity and stereochemical properties, making it valuable for synthetic applications. With the growing demand for chiral building blocks and small-ring heterocycles, this compound has emerged as a subject of interest in drug discovery and material science.

The molecular structure of 2-benzyloxycyclobutanol combines a strained four-membered ring with a hydroxyl group and benzyl-protected oxygen, offering dual functionality for further derivatization. Researchers highlight its utility in asymmetric synthesis, particularly for constructing bioactive molecules with cyclobutane cores—a structural motif prevalent in natural products and therapeutic agents. Recent publications (2022-2023) demonstrate its role in developing enzyme inhibitors and ligands for catalysis.

From a synthetic chemistry perspective, CAS 1824313-02-1 addresses key challenges in ring-opening reactions and stereocontrol. Its cyclobutanol scaffold undergoes selective transformations under mild conditions, as evidenced by studies in Journal of Organic Chemistry. This aligns with industry trends favoring atom-economical processes and green chemistry principles—topics frequently searched in academic databases and AI platforms like SciFinder and Reaxys.

Analytical characterization of 2-benzyloxycyclobutanol typically involves NMR spectroscopy (notably ¹³C and DEPT-135 for confirming the quaternary carbon) and mass spectrometry. The compound's lipophilicity (predicted logP ≈ 1.8) and hydrogen-bonding capacity make it suitable for medicinal chemistry optimization, a hot topic in AI-driven drug design forums. Computational studies suggest potential interactions with biological targets, though full pharmacological profiling remains ongoing.

Industrial applications of CAS 1824313-02-1 extend to fragrance intermediates and liquid crystal precursors, capitalizing on the benzyl group's stability and the ring strain's reactivity. Patent analyses reveal its incorporation in photoactive materials—an area surging in renewable energy research. This connects with trending searches on sustainable synthesis and circular chemistry models.

Quality specifications for 2-benzyloxycyclobutanol typically require ≥95% purity (HPLC), with strict control of regioisomers and diastereomeric impurities. Storage recommendations emphasize inert atmospheres to preserve the hydroxyl group's integrity, a detail often queried in chemical handling FAQs. Suppliers increasingly provide COA documentation and stability data to meet regulatory standards—a response to growing quality-by-design expectations in fine chemicals.

Emerging research directions explore enzyme-mediated resolutions of racemic 2-benzyloxycyclobutanol, tapping into the biocatalysis trend dominating 2023's synthetic biology conferences. The compound's metabolic stability also makes it a candidate for prodrug development, particularly in oncology—a subject generating substantial traffic in PubMed searches.

From a market perspective, demand for CAS 1824313-02-1 correlates with investments in targeted therapeutics and advanced material science. Pricing trends reflect the compound's multistep synthesis complexity, with current offers ranging $280-$450/g for research quantities. This positions it as a high-value intermediate rather than a commodity chemical, as frequently discussed in specialty chemicals webinars.

Environmental and safety assessments indicate 2-benzyloxycyclobutanol requires standard organic compound precautions, with no extraordinary ecotoxicity reported. This differentiates it from regulated substances while meeting EPA green chemistry metrics—a key consideration for manufacturers addressing ESG compliance requirements.

Future prospects for 1824313-02-1 include potential applications in click chemistry and metal-organic frameworks (MOFs), areas experiencing 30% annual growth in scholarly citations. Its compatibility with flow chemistry setups further enhances scalability—a solution frequently sought in process chemistry optimization queries.